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Compound of Interest

Compound Name: m-PEG8-Amine

Cat. No.: B609294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
methoxy-polyethylene glycol (8)-amine (m-PEG8-Amine). This information is critical for its
application in bioconjugation, drug delivery, and the development of antibody-drug conjugates
(ADCs).

Core Physicochemical Properties

m-PEG8-Amine is a monodisperse PEG linker containing a terminal methoxy group and a
reactive primary amine. The hydrophilic polyethylene glycol spacer enhances the solubility and
stability of conjugated molecules in aqueous media.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of m-PEG8-Amine.
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Property Value References
Molecular Weight 383.48 g/mol [21[3114]
Molecular Formula C17H37NOs [11[2][4]
CAS Number 869718-81-0 [1][2]114]

Colorless to light yellow liquid

Appearance or viscous liquid; may also be [21[31[41[5]
solid

Purity Typically =98% [1][4]

Density Approximately 1.054 g/cm3 [3]

Soluble in water, DMSO, DCM,

Solubility DMF, Methylene chloride, [11031[61[7]
Acetonitrile

Storage Conditions -20°C, protect from light [1][3]18]

Shipping Conditions Ambient temperature [11[3]

Experimental Protocols

Detailed experimental protocols for the characterization of m-PEG8-Amine are crucial for
ensuring its quality and performance in downstream applications.

1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)
e Objective: To determine the purity of m-PEG8-Amine by separating it from any impurities.

 Instrumentation: A standard HPLC system equipped with a UV detector and a C18 reverse-

phase column.

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%
trifluoroacetic acid (TFA).

e Protocol:
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o Prepare a sample solution of m-PEG8-Amine in the mobile phase at a concentration of 1
mg/mL.

o Inject 10 pL of the sample solution into the HPLC system.
o Run a linear gradient from 5% to 95% B over 20 minutes at a flow rate of 1 mL/min.
o Monitor the elution profile at 214 nm.

o The purity is calculated by dividing the peak area of the main component by the total peak
area of all components.

2. Assessment of Solubility
o Objective: To qualitatively assess the solubility of m-PEG8-Amine in various solvents.

o Materials: m-PEG8-Amine, deionized water, DMSO, ethanol, and other relevant organic
solvents.

» Protocol:
o Add 1 mg of m-PEG8-Amine to a series of vials.
o To each vial, add 1 mL of a different solvent (e.g., water, DMSO, ethanol).
o Vortex each vial for 30 seconds.

o Visually inspect for complete dissolution. If the solution is clear, the compound is
considered soluble. If particulates are visible, it is considered insoluble or partially soluble.
For quantitative analysis, a saturated solution can be prepared and the concentration of
the dissolved solute determined by a suitable analytical method like HPLC or UV-Vis
spectroscopy.

Reactivity and Applications

m-PEG8-Amine is a versatile linker molecule widely used in bioconjugation. The terminal
primary amine group is reactive towards carboxylic acids, activated NHS esters, and carbonyls
(ketones, aldehydes).[1] This reactivity allows for the covalent attachment of m-PEG8-Amine
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to proteins, peptides, and other molecules of interest, a process often referred to as
PEGylation. This modification can improve the therapeutic properties of biomolecules by
increasing their solubility, stability, and circulation half-life, while reducing immunogenicity.[9]
[10]

A significant application of m-PEG8-Amine is in the synthesis of Antibody-Drug Conjugates
(ADCs).[3] In this context, it serves as a hydrophilic linker connecting a cytotoxic drug to an
antibody.[3]

Visualizations

Logical Relationship: Role of m-PEG8-Amine in ADC Synthesis
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Caption: Role of m-PEG8-Amine in Antibody-Drug Conjugate (ADC) synthesis.

Experimental Workflow: General Bioconjugation using m-PEG8-Amine
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Start: Prepare Reactants

1. Dissolve Target Molecule 2. Dissolve m-PEG8-Amine
(e.g., protein with -COOH) and activating agent (e.g., EDC)

l l

3. Mix and Incubate
(Conjugation Reaction)

4. Quench Reaction

(e.g., add hydroxylamine)

5. Purify Conjugate
(e.g., SEC, IEX)

'

6. Analyze Conjugate
(e.g., HPLC, SDS-PAGE)

End: Purified Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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